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Executive Summary

2-Chloro-5-methyl-4-nitropyridine (CAS: 97944-45-1) is a highly specialized heterocyclic
intermediate critical to the pharmaceutical development pipeline, most notably as a structural
precursor in the synthesis of Finerenone, a non-steroidal mineralocorticoid receptor antagonist.
As a trisubstituted pyridine, its reactivity is governed by the interplay between the electron-
withdrawing nitro group at C4, the inductively withdrawing chlorine at C2, and the electron-
donating methyl group at C5. This unique electronic push-pull system makes it a potent
electrophile in nucleophilic aromatic substitution (

) reactions, serving as a scaffold for complex drug architectures.

This guide provides a comprehensive technical analysis of its physicochemical properties,
synthetic pathways, and handling protocols, designed for researchers requiring high-purity
standards and reproducible workflows.
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Part 1: Molecular Architecture & Electronic
Properties

The reactivity of 2-Chloro-5-methyl-4-nitropyridine is defined by the synergistic effects of its
substituents:

e C2-Chlorine: Activated for displacement by the ring nitrogen and the para-nitro group. It is

the primary site for

reactions with amines, alkoxides, and thiols.

o C4-Nitro Group: Provides strong resonance withdrawal, significantly lowering the LUMO
energy of the ring and facilitating nucleophilic attack at C2 and C6. It is also susceptible to
reduction (to amine) or displacement (denitration) under specific conditions.

e C5-Methyl Group: Provides weak inductive donation (+l), modulating the electrophilicity
slightly but primarily serving as a steric handle or metabolic block in final drug candidates.

Electronic Distribution Diagram (Conceptual): The electron density is lowest at C2 and C6,
making these positions highly electrophilic. The C4 position is also electron-deficient but
sterically shielded by the adjacent methyl group.

Part 2: Physicochemical Data Matrix

The following data characterizes high-purity 2-Chloro-5-methyl-4-nitropyridine. Note that this
compound is often handled as its N-oxide derivative (CAS 60323-96-8) due to stability
considerations; data for the target free base is presented below.
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Property Value Test Method/Condition
CAS Number 97944-45-1 Registry
Molecular Formula
Molecular Weight 172.57 g/mol
Appearance Lig.ht yellow to yellow semi- Visual
solid
Boiling Point 130 °C @ 22 Torr (Vacuum)
Density 1.406 + 0.06 g/cm?3 Predicted
pKa -1.54 +0.10 Predicted (Conjugate acid)
LogP 1.85 Predicted
Solubility DMSO, Methanol, DCM >10 mg/mL
Storage 2-8°C, Inert Atmosphere Hygroscopic/Light Sensitive

(ArIN2)

Part 3: Synthetic Reactivity & Mechanisms

The synthesis of 2-Chloro-5-methyl-4-nitropyridine is non-trivial due to the difficulty of direct

nitration at the C4 position of a pyridine ring. The industrial standard route utilizes N-oxide

chemistry to direct the nitro group to the para position (C4) relative to the N-oxide oxygen.

Synthesis Pathway[2]

e Oxidation: 2-Chloro-5-methylpyridine is oxidized to its N-oxide.[1]

« Nitration: The N-oxide activates the C4 position for electrophilic aromatic substitution (

), introducing the nitro group.

o Deoxygenation: The N-oxide is removed (using

or similar) to yield the target, OR the intermediate is used directly in drug synthesis (e.g.,
Finerenone production often reduces the N-oxide and Nitro group simultaneously).
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Visualization of Synthesis & Reactivity

The following diagram illustrates the synthesis of the target and its primary divergent reactivity
pathways.

R-NH2 / Base
SNAr at C2

2-Chloro-5-methyl-

4-nitropyridine
(CAS 97944-45-1)

eeeeeeeeeeee

Click to download full resolution via product page

Caption: Synthetic genealogy from precursor pyridine to target, highlighting the critical N-oxide
intermediate and divergent downstream applications.

Part 4: Experimental Protocols

Note: The following protocols are adapted from standard pyridine chemistry and patent
literature regarding Finerenone intermediates.

Protocol A: Synthesis of 2-Chloro-5-methyl-4-
nitropyridine N-oxide (Key Precursor)

This step is often more stable and higher yielding than the final deoxygenation.
o Reagents: 2-Chloro-5-methylpyridine N-oxide (1.0 eq), Fuming

(3.0 eq), Conc.
(solvent).

e Procedure:

o Cool
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to 0°C. Slowly add the N-oxide substrate.

o Dropwise add fuming nitric acid, maintaining internal temp <10°C.

o Heat to 90-100°C for 2—4 hours. Monitor by TLC/LCMS (Shift in retention time due to
).

o Quench: Pour onto crushed ice. The product typically precipitates as a yellow solid.

o Purification: Filter, wash with cold water, and recrystallize from Ethanol/Water.
e Yield: Typically 60-80%.
Protocol B: Deoxygenation to Target (CAS 97944-45-1)
To obtain the specific CAS 97944-45-1 from the N-oxide.
o Reagents: 4-Nitro-N-oxide intermediate (1.0 eq),

(1.5 eq), Chloroform (

).

e Procedure:
o Dissolve the N-oxide in anhydrous

under Nitrogen.

o Add

dropwise at room temperature (Exothermic!).

o Reflux for 1-2 hours.
o Quench: Cool to 0°C, slowly add saturated

to neutralize.

o Extraction: Extract with DCM, dry over
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, and concentrate.

o Note: The product may be a low-melting solid; distillation under high vacuum (22 Torr) may
be required for high purity.

Part 5: Handling, Stability & Safety
Safety Profile (GHS Classification):

e H315: Causes skin irritation.[2]

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Storage & Stability:

o Thermal Instability: Nitro compounds, especially on pyridine rings, can be shock-sensitive or
prone to runaway decomposition at high temperatures. Do not distill at atmospheric
pressure.

e Hygroscopic: Store under inert gas (Argon) to prevent hydrolysis of the C2-Chloro bond over
long periods.

o Light Sensitivity: Protect from light to prevent photo-degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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